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Compound of Interest

Compound Name: 2,6-Bis(trifluoromethyl)aniline

Cat. No.: B1277209 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of specialized chemical reagents like 2,6-Bis(trifluoromethyl)aniline are paramount.

This guide provides essential safety and logistical information, including operational and

disposal plans, to ensure the responsible management of this compound.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of 2,6-
Bis(trifluoromethyl)aniline is the first step in ensuring its safe handling and disposal. The

following table summarizes key quantitative data for this compound.
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Property Value

CAS Number 313-13-3[1][2][3][4][5][6]

Molecular Formula C₈H₅F₆N[5][6]

Molecular Weight 229.12 g/mol [5][6]

Appearance Liquid

Density 1.4645 g/cm³ at 28 °C[5]

Boiling Point 37 °C at 0.2 Torr[5]

Flash Point 67.9 ± 16.6 °C[5]

Storage Temperature
2-8°C, in a dark place under an inert

atmosphere[6]

Hazard Identification and Safety Precautions

2,6-Bis(trifluoromethyl)aniline is classified as a hazardous substance. Adherence to safety

protocols is crucial to mitigate potential risks.

GHS Hazard Statements:

H302: Harmful if swallowed[5].

H312: Harmful in contact with skin[5].

H315: Causes skin irritation[3].

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation[3].

H332: Harmful if inhaled[5].

GHS Pictograms:

GHS07: Exclamation Mark.
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Experimental Protocols: Spill and Exposure Procedures

In Case of a Spill:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.

Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable,

closed container for disposal.

Decontamination: Clean the spill area thoroughly.

In Case of Exposure:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Move the exposed person to fresh air. If not breathing, provide artificial

respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.

Disposal Procedures

The proper disposal of 2,6-Bis(trifluoromethyl)aniline is critical to prevent environmental

contamination and ensure regulatory compliance. All waste disposal must be conducted
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through a licensed waste disposal company.

Step-by-Step Disposal Plan:

Waste Identification: Clearly label all waste containing 2,6-Bis(trifluoromethyl)aniline as

hazardous.

Containerization: Store waste in a dedicated, properly sealed, and labeled container. Ensure

the container is compatible with the chemical.

Segregation: Do not mix with other waste streams unless explicitly permitted by the waste

disposal contractor.

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.

Licensed Disposal: Arrange for the collection and disposal of the waste by a licensed and

approved hazardous waste disposal contractor.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2,6-
Bis(trifluoromethyl)aniline.
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Workflow for the Disposal of 2,6-Bis(trifluoromethyl)aniline

Waste Generation
(e.g., unused reagent, contaminated materials)

Hazardous Waste Identification and Labeling

Secure Containerization
(sealed, compatible container)

Segregated Storage
(cool, dry, ventilated area)

Contact Licensed Waste Disposal Contractor

Waste Collection and Transport

Final Disposal
(approved hazardous waste facility)

Click to download full resolution via product page

Caption: Logical workflow for the disposal of 2,6-Bis(trifluoromethyl)aniline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1277209?utm_src=pdf-body-img
https://www.benchchem.com/product/b1277209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratories and research facilities can ensure the safe

handling and disposal of 2,6-Bis(trifluoromethyl)aniline, protecting personnel and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,6-BIS(TRIFLUOROMETHYL)ANILINE - Safety Data Sheet [chemicalbook.com]

2. combi-blocks.com [combi-blocks.com]

3. static.cymitquimica.com [static.cymitquimica.com]

4. 2,6-Bis(trifluoromethyl)aniline | CAS#:313-13-3 | Chemsrc [chemsrc.com]

5. echemi.com [echemi.com]

6. 313-13-3|2,6-Bis(trifluoromethyl)aniline|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Proper Disposal of 2,6-Bis(trifluoromethyl)aniline: A
Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277209#2-6-bis-trifluoromethyl-aniline-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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